2,3,5,6-Tetrachlorophenol
2,3,5,6-Tetrachlorophenol
2,3,5,6-tetrachlorophenol is the 2,3,5,6-isomer of tetrachlorophenol It is a conjugate acid of a 2,3,5,6-tetrachlorophenolate.
Leaflets (from ligroin) or light beige powder. (NTP, 1992)
Leaflets (from ligroin) or light beige powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
935-95-5
VCID:
VC0165523
InChI:
InChI=1S/C6H2Cl4O/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H
SMILES:
C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl
Molecular Formula:
C6H2Cl4O
Molecular Weight:
231.9 g/mol
2,3,5,6-Tetrachlorophenol
CAS No.: 935-95-5
Reference Standards
VCID: VC0165523
Molecular Formula: C6H2Cl4O
Molecular Weight: 231.9 g/mol
CAS No. | 935-95-5 |
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Product Name | 2,3,5,6-Tetrachlorophenol |
Molecular Formula | C6H2Cl4O |
Molecular Weight | 231.9 g/mol |
IUPAC Name | 2,3,5,6-tetrachlorophenol |
Standard InChI | InChI=1S/C6H2Cl4O/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H |
Standard InChIKey | KEWNKZNZRIAIAK-UHFFFAOYSA-N |
SMILES | C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl |
Canonical SMILES | C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl |
Boiling Point | 327 °F at 23 mm Hg (NTP, 1992) Sublimes |
Colorform | Leaf, from ligroin |
Density | 1.6 at 140 °F (NTP, 1992) Relative density (water = 1): 1.6 (60 °C) |
Melting Point | 237 to 241 °F (NTP, 1992) 115.0 °C 115 °C |
Physical Description | Leaflets (from ligroin) or light beige powder. (NTP, 1992) BROWN CRYSTALS WITH CHARACTERISTIC ODOUR. |
Description | 2,3,5,6-tetrachlorophenol is the 2,3,5,6-isomer of tetrachlorophenol It is a conjugate acid of a 2,3,5,6-tetrachlorophenolate. Leaflets (from ligroin) or light beige powder. (NTP, 1992) |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) Very soluble in benzene, slightly soluble in water, soluble in ligroin. Solubility in water: poo |
Synonyms | 2,3,5,6-tetrachlorophenate 2,3,5,6-tetrachlorophenol |
Vapor Density | Relative vapor density (air = 1): 8.0 |
Vapor Pressure | Vapor pressure, Pa at 100 °C: 130 |
PubChem Compound | 13636 |
Last Modified | Nov 11 2021 |
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